Cas no 946267-97-6 (2-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 2-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide
• CAS No: 946267-97-6
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8382833004
• CID: 5976976
• PubChem ID: 16885936
• Update Time: 2025-05-19

2-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide
• 2-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide
• VU0628958-1
• AKOS024489138
• 946267-97-6
• 2-chloro-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzamide
• F5014-0219
• 2-chloro-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide

• Inchi： 1S/C21H17ClN4O2/c1-13-7-8-14(18-12-26-19(23-18)9-10-20(25-26)28-2)11-17(13)24-21(27)15-5-3-4-6-16(15)22/h3-12H,1-2H3,(H,24,27)
• InChI Key： IVCAAJWPEURENQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=C(C=CC=1C)C1=CN2C(C=CC(=N2)OC)=N1)=O

Computed Properties

• Exact Mass: 392.1040035g/mol
• Monoisotopic Mass: 392.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzamide

Compound CAS No. 946267-97-6: 2-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide

The compound with CAS No. 946267-97-6, known as 2-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide core, a chloro substituent, and a substituted imidazo[1,2-b]pyridazine moiety. The presence of these functional groups makes it a promising candidate for further research and development in the field of medicinal chemistry.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. The methoxy group attached to the imidazo[1,2-b]pyridazine ring in this compound adds to its versatility, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. Furthermore, the methyl group on the phenyl ring may contribute to the compound's stability and selectivity when interacting with biological systems.

The benzamide moiety in this compound is another key feature that warrants attention. Benzamides are widely used in pharmaceuticals due to their ability to act as inhibitors of proteasomes and other enzymes. The chloro substituent on the benzene ring could play a role in modulating the electronic properties of the molecule, potentially influencing its reactivity and binding affinity to target proteins.

From a synthetic standpoint, this compound represents a successful integration of multiple functional groups into a single molecule. Its synthesis likely involves multi-step reactions, including coupling reactions and functional group transformations. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions could have been employed to achieve high yields and purity.

In terms of applications, this compound could be explored for its potential as an anticancer agent. Given the increasing focus on targeted therapies in oncology, compounds with multiple functional groups that can interact with various signaling pathways are highly sought after. Additionally, its structure suggests potential use in treating neurodegenerative diseases or inflammatory conditions due to its ability to modulate key cellular processes.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of such compounds more accurately. By leveraging tools like molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling, scientists can gain insights into how this compound interacts with biological targets at the molecular level.

Moreover, the environmental impact of this compound is another area that requires consideration. As industries increasingly adopt green chemistry principles, understanding the degradation pathways and ecotoxicity of such molecules becomes crucial for sustainable drug development.

In conclusion, CAS No. 946267-97-6, or 2-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide, represents a sophisticated organic molecule with diverse applications across multiple fields. Its unique structure and functional groups make it an intriguing subject for further research and development.